Cas no 281204-90-8 (4-Iodotetrahydrothiopyran)

• Product Name: 4-Iodotetrahydrothiopyran
• CAS No: 281204-90-8
• MF: C₅H₉IS
• MW: 228.094432592392
• MDL: MFCD09025908
• CID: 248315
• PubChem ID: 18525911
• Update Time: 2025-05-24

4-Iodotetrahydrothiopyran Chemical and Physical Properties

Names and Identifiers

• 4-Iodotetrahydrothiopyran
• 2H-Thiopyran,tetrahydro-4-iodo-
• 4-iodothiane
• 2H-Thiopyran,tetrahydro-4-iodo
• MFCD09025908
• EN300-7367576
• 4-iodotetrahydro-2H-thiopyran
• JVBIONNYIWEILC-UHFFFAOYSA-N
• SY318977
• DTXSID70594663
• Tetrahydro-4-iodo-2H-thiopyran
• BS-28106
• CS-0045981
• FT-0768299
• 281204-90-8
• SCHEMBL1770706
• DB-067876
• G37520

• MDL： MFCD09025908
• Inchi： 1S/C5H9IS/c6-5-1-3-7-4-2-5/h5H,1-4H2
• InChI Key： JVBIONNYIWEILC-UHFFFAOYSA-N
• SMILES： IC1CCSCC1

Computed Properties

• Exact Mass: 227.94700
• Monoisotopic Mass: 227.94697g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 50
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 25.3Ų

Experimental Properties

• Density: 1.79
• Boiling Point: 246.1°Cat760mmHg
• Flash Point: 102.7°C
• Refractive Index: 1.61
• PSA: 25.30000
• LogP: 2.31700

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thianes

Additional information on 4-Iodotetrahydrothiopyran

Professional Introduction to 4-Iodotetrahydrothiopyran (CAS No. 281204-90-8)

4-Iodotetrahydrothiopyran, identified by the Chemical Abstracts Service Number (CAS No.) 281204-90-8, is a significant heterocyclic compound that has garnered considerable attention in the field of organic synthesis and pharmaceutical chemistry. This compound belongs to the tetrahydrothiopyran class, characterized by a sulfur-containing seven-membered ring fused with a four-membered cycloalkane. The presence of an iodine substituent at the 4-position enhances its utility as a versatile synthetic intermediate, particularly in cross-coupling reactions and medicinal chemistry applications.

The structural motif of 4-Iodotetrahydrothiopyran makes it an attractive building block for constructing more complex molecular architectures. The thiopyran ring system is known for its stability and biological relevance, often serving as a scaffold in natural products and pharmacologically active molecules. The iodine atom, being a good leaving group, facilitates various transformations such as Suzuki-Miyaura coupling, Stille coupling, and palladium-catalyzed reactions, making this compound indispensable in modern synthetic methodologies.

In recent years, the pharmaceutical industry has witnessed a surge in the development of thiopyran derivatives due to their demonstrated biological activity. 4-Iodotetrahydrothiopyran has been extensively explored as a precursor in the synthesis of potential therapeutic agents. For instance, researchers have leveraged its reactivity to develop novel compounds with antimicrobial, anti-inflammatory, and anticancer properties. The ability to functionalize the thiopyran core at various positions allows for fine-tuning of pharmacokinetic and pharmacodynamic profiles, thereby enhancing drug efficacy and selectivity.

One of the most compelling aspects of 4-Iodotetrahydrothiopyran is its role in medicinal chemistry innovation. The compound has been utilized in the synthesis of kinase inhibitors, which are critical targets in oncology research. By employing palladium-catalyzed cross-coupling reactions, scientists have successfully incorporated diverse substituents onto the thiopyran ring, leading to the discovery of potent small-molecule inhibitors with improved pharmacological properties. These advancements underscore the importance of 4-Iodotetrahydrothiopyran as a key intermediate in drug discovery pipelines.

Moreover, the application of 4-Iodotetrahydrothiopyran extends beyond pharmaceuticals into materials science and agrochemicals. Its structural features make it a valuable precursor for developing liquid crystals and organic semiconductors. In agrochemical research, derivatives of this compound have shown promise as bioactive molecules that can interact with biological targets in plants, offering new strategies for pest control and crop protection.

The synthesis of 4-Iodotetrahydrothiopyran typically involves cyclization reactions followed by halogenation at the 4-position. Advances in synthetic techniques have enabled more efficient and scalable production methods, ensuring a steady supply for industrial applications. Researchers have also explored green chemistry approaches to minimize waste and improve atom economy during its preparation, aligning with global sustainability efforts.

In conclusion, 4-Iodotetrahydrothiapyran (CAS No. 281204-90-8) represents a cornerstone compound in synthetic chemistry with far-reaching implications across multiple disciplines. Its unique structural features and reactivity profile continue to drive innovation in drug development, materials science, and industrial applications. As research progresses, it is anticipated that new methodologies and applications will further highlight the significance of this versatile heterocyclic compound.